Cas no 36776-45-1 (toluene, 3-benzyloxy-2-bromo-5-methoxy-,)

• Product Name: toluene, 3-benzyloxy-2-bromo-5-methoxy-,
• CAS No: 36776-45-1
• MF: C₁₅H₁₅BrO₂
• MW: 307.182403802872
• CID: 921648
• PubChem ID: 142105
• Update Time: 2025-04-19

toluene, 3-benzyloxy-2-bromo-5-methoxy-, Chemical and Physical Properties

Names and Identifiers

• toluene, 3-benzyloxy-2-bromo-5-methoxy-,
• 2-bromo-5-methoxy-1-methyl-3-phenylmethoxybenzene
• Toluene, 3-benzyloxy-2-bromo-5-methoxy-
• 36776-45-1
• DTXSID20190235

• Inchi： 1S/C15H15BrO2/c1-11-8-13(17-2)9-14(15(11)16)18-10-12-6-4-3-5-7-12/h3-9H,10H2,1-2H3
• InChI Key： OJXQPHYANJEHNS-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C=C1OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 306.02555
• Monoisotopic Mass: 306.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46